Cas no 1505232-27-8 (1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one)
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one
- EN300-1867582
- 1505232-27-8
-
- Inchi: 1S/C11H15NO3/c1-12-7-11(13)8-4-9(14-2)6-10(5-8)15-3/h4-6,12H,7H2,1-3H3
- InChI Key: BBFQQJFQYDAQBO-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1)C(CNC)=O)OC
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 47.6Ų
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867582-1g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-5g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 5g |
$1614.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-10g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 10g |
$2393.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-0.05g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-0.1g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-0.25g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-0.5g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-1.0g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1867582-2.5g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1867582-5.0g |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one |
1505232-27-8 | 5g |
$3396.0 | 2023-06-01 |
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one
Comprehensive Overview of 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1505232-27-8)
The compound 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1505232-27-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a dimethoxyphenyl moiety and a methylamino group, this compound is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing more complex bioactive molecules.
In recent years, the demand for 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one has increased due to its relevance in studying neurotransmitter analogs and enzyme inhibitors. Its structural similarity to naturally occurring phenethylamines makes it a valuable candidate for investigating central nervous system (CNS) targets. The compound's CAS No. 1505232-27-8 is frequently searched in academic databases, reflecting its growing importance in synthetic chemistry and pharmacology.
One of the key trends driving interest in this compound is the rise of precision medicine and targeted drug delivery systems. Scientists are exploring how derivatives of 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one can be tailored to interact with specific biological pathways. This aligns with broader industry movements toward personalized therapeutics, where molecules with modular structures are highly sought after.
Another area of focus is the compound's potential in green chemistry applications. As sustainability becomes a priority, researchers are investigating eco-friendly synthesis routes for 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one. Questions like "How to optimize the yield of CAS 1505232-27-8 using catalytic methods?" or "What are the solvent-free alternatives for its production?" are commonly encountered in scientific forums and search engines.
The analytical characterization of 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one is also a hot topic. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research, a factor highly valued by peer-reviewed journals and regulatory agencies.
From a commercial perspective, suppliers of CAS No. 1505232-27-8 often highlight its high purity grades (>98%) and compliance with Good Manufacturing Practices (GMP). This is particularly relevant for pharmaceutical companies seeking reliable intermediates for large-scale production. The compound's stability under various storage conditions is another frequently searched aspect, as it impacts logistics and shelf-life considerations.
In summary, 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one represents a versatile building block in modern chemistry. Its applications span from academic research to industrial drug development, driven by evolving scientific trends and technological advancements. As interest in neuroactive compounds and sustainable synthesis continues to grow, this molecule is poised to remain a focal point in interdisciplinary studies.
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